Cas no 108695-61-0 (1-methyl-4-(1-nitro-2-phenylethenyl)benzene)

• Product Name: 1-methyl-4-(1-nitro-2-phenylethenyl)benzene
• CAS No: 108695-61-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1186873
• PubChem ID: 71334734
• Update Time: 2025-04-20

1-methyl-4-(1-nitro-2-phenylethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(1-nitro-2-phenylethenyl)benzene
• 108695-61-0
• DTXSID00762813

• Inchi： 1S/C15H13NO2/c1-12-7-9-14(10-8-12)15(16(17)18)11-13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： UKXHILCIMBHRJB-UHFFFAOYSA-N
• SMILES： [O-][N+](C(=CC1C=CC=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.29300